Cas no 2411199-28-3 (tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate)

• Product Name: tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate
• CAS No: 2411199-28-3
• MF: C₁₅H₂₇ClN₂O₅
• MW: 350.838283777237
• CID: 5355979
• PubChem ID: 146094692
• Update Time: 2025-06-08

tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3766271668
• tert-butyl N-({4-[2-(2-chloroacetamido)ethoxy]oxan-4-yl}methyl)carbamate
• Tert-butyl N-[[4-[2-[(2-chloroacetyl)amino]ethoxy]oxan-4-yl]methyl]carbamate
• tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate

• Inchi： 1S/C15H27ClN2O5/c1-14(2,3)23-13(20)18-11-15(4-7-21-8-5-15)22-9-6-17-12(19)10-16/h4-11H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key： MGHQIUOJYNGANA-UHFFFAOYSA-N
• SMILES： ClCC(NCCOC1(CNC(=O)OC(C)(C)C)CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 392
• XLogP3: 0.9
• Topological Polar Surface Area: 85.9

Additional information on tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate

Professional Introduction to Compound with CAS No. 2411199-28-3 and Product Name: Tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate

The compound with the CAS number 2411199-28-3 and the product name tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this molecule, particularly the presence of a tert-butyl carbamate group and an oxan ring substituted with a chloroacetamido moiety, suggests a multifaceted interaction with biological targets, making it a subject of considerable interest for researchers.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The oxan ring, a five-membered oxygen-containing heterocycle, is known for its structural versatility and biological activity. Its incorporation into pharmaceutical molecules often enhances binding affinity and selectivity towards specific biological targets. In the case of tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate, the oxan ring is further functionalized with an ethoxy group and a chloroacetamido substituent, which are known to modulate the pharmacokinetic properties of the compound. This structural complexity suggests that the compound may exhibit unique pharmacological profiles, making it a promising candidate for further investigation.

The tert-butyl carbamate moiety in the molecule is another critical feature that contributes to its potential therapeutic applications. Carbamate groups are frequently employed in drug design due to their ability to form hydrogen bonds and their stability under physiological conditions. The tert-butyl substitution enhances the lipophilicity of the carbamate group, which can improve membrane permeability and oral bioavailability. This feature is particularly important in drug development, where achieving optimal pharmacokinetic properties is essential for therapeutic efficacy. The combination of these structural elements in tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate positions it as a candidate for further exploration in various therapeutic areas.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. Molecular docking studies have been instrumental in understanding how compounds like tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate interact with biological targets such as enzymes and receptors. These studies have revealed that the compound exhibits binding affinities comparable to those of known active pharmaceutical ingredients (APIs), suggesting its potential as a lead compound for drug development. Furthermore, computational modeling has identified key residues on the target proteins that interact with this compound, providing insights into its mechanism of action.

The synthesis of complex molecules like tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate requires meticulous planning and expertise in organic synthesis. The synthesis involves multiple steps, including the formation of the oxan ring, functionalization with an ethoxy group, introduction of the chloroacetamido moiety, and finally, attachment to the tert-butyl carbamate group. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, enabling researchers to explore novel structures with greater ease.

The pharmacological evaluation of tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes relevant to various diseases, including cancer and inflammatory disorders. These findings are supported by preliminary in vivo studies, which show promising results in animal models for conditions such as pain and inflammation. The compound's ability to modulate enzymatic activity without significant off-target effects makes it an attractive candidate for further development.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate must undergo comprehensive preclinical testing before advancing to clinical trials. This includes toxicology studies to assess potential side effects and pharmacokinetic evaluations to determine dosing regimens. The complexity of this compound necessitates thorough investigation to ensure its safety profile is well understood before it can be considered for human use.

In conclusion, tert-butyl N-({4-2-(2-chloroacetamido)ethoxyoxan-4-yl}methyl)carbamate, with its CAS number 2411199-28-3, represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential therapeutic applications. The presence of key functional groups such as the tert-butyl carbamate, oxan ring, and chloroacetamido moiety suggests multifaceted interactions with biological targets, making it a promising candidate for drug development. Recent advancements in computational chemistry and synthetic methodologies have facilitated its exploration as a lead compound for novel therapeutic agents. As research continues to uncover its pharmacological properties and potential applications, this compound holds promise for addressing unmet medical needs across various therapeutic areas.